Cas no 568544-08-1 (6-amino-1-benzyl-5-[(3-hydroxypropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione)

6-amino-1-benzyl-5-[(3-hydroxypropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
568544-08-1 structure
Product Name:6-amino-1-benzyl-5-[(3-hydroxypropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:568544-08-1
MF:C14H18N4O3
MW:290.317722797394
CID:843751
PubChem ID:2386139
Update Time:2025-04-19

6-amino-1-benzyl-5-[(3-hydroxypropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-AMINO-1-BENZYL-5-(3-HYDROXY-PROPYLAMINO)-1H-PYRIMIDINE-2,4-DIONE
    • 6-amino-1-benzyl-5-[(3-hydroxypropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • G35397
    • Z55848571
    • 568544-08-1
    • 6-Amino-1-benzyl-5-((3-hydroxypropyl)amino)pyrimidine-2,4(1H,3H)-dione
    • AKOS000116352
    • EN300-03465
    • 6-AMINO-1-BENZYL-5-[(3-HYDROXYPROPYL)AMINO]-3H-PYRIMIDINE-2,4-DIONE
    • J-518203
    • SB59436
    • 6-amino-1-benzyl-5-(3-hydroxypropylamino)pyrimidine-2,4-dione
    • MDL: MFCD03965299
    • Inchi: 1S/C14H18N4O3/c15-12-11(16-7-4-8-19)13(20)17-14(21)18(12)9-10-5-2-1-3-6-10/h1-3,5-6,16,19H,4,7-9,15H2,(H,17,20,21)
    • InChI Key: LVWWXUCAQXTOPV-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(=C(N)N1CC1C=CC=CC=1)NCCCO)=O

Computed Properties

  • Exact Mass: 290.13789045g/mol
  • Monoisotopic Mass: 290.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 108Ų

6-amino-1-benzyl-5-[(3-hydroxypropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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